molecular formula C4H7NO2 B6174838 (isocyanatomethoxy)ethane CAS No. 6427-24-3

(isocyanatomethoxy)ethane

Cat. No.: B6174838
CAS No.: 6427-24-3
M. Wt: 101.1
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Description

(Isocyanatomethoxy)ethane is an organic compound with the molecular formula C4H7NO2 It features an isocyanate group (-NCO) and an ether linkage, making it a versatile intermediate in organic synthesis

Preparation Methods

Synthetic Routes and Reaction Conditions: (Isocyanatomethoxy)ethane can be synthesized through several methods. One common approach involves the reaction of ethylene glycol with phosgene to form ethylene carbonate, which is then reacted with ammonia to produce this compound. Another method involves the reaction of ethylene oxide with urea, followed by thermal decomposition to yield the desired compound.

Industrial Production Methods: In industrial settings, this compound is typically produced via the phosgene route due to its efficiency and high yield. non-phosgene methods are being explored to mitigate the environmental and health risks associated with phosgene .

Chemical Reactions Analysis

Types of Reactions: (Isocyanatomethoxy)ethane undergoes various chemical reactions, including:

    Oxidation: It can be oxidized to form corresponding carbonyl compounds.

    Reduction: Reduction reactions can convert it into amines or alcohols.

    Substitution: Nucleophilic substitution reactions can replace the isocyanate group with other functional groups.

Common Reagents and Conditions:

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

    Substitution: Nucleophiles like amines or alcohols can be used under mild conditions.

Major Products Formed:

Scientific Research Applications

(Isocyanatomethoxy)ethane has several applications in scientific research:

    Chemistry: It is used as an intermediate in the synthesis of polyurethanes and other polymers.

    Biology: It serves as a building block for the synthesis of biologically active molecules.

    Medicine: It is explored for its potential in drug development, particularly in creating novel therapeutic agents.

    Industry: It is used in the production of coatings, adhesives, and sealants

Mechanism of Action

The mechanism of action of (isocyanatomethoxy)ethane involves its reactivity with nucleophiles due to the presence of the isocyanate group. This reactivity allows it to form stable bonds with various substrates, making it useful in polymerization and other chemical processes. The molecular targets and pathways involved include interactions with amines, alcohols, and other nucleophiles, leading to the formation of urethanes and other derivatives .

Comparison with Similar Compounds

    Ethyl isocyanate: Similar in structure but lacks the ether linkage.

    Methyl isocyanate: Smaller and more volatile, used in different industrial applications.

    Phenyl isocyanate: Contains an aromatic ring, leading to different reactivity and applications.

Uniqueness: (Isocyanatomethoxy)ethane is unique due to its combination of an isocyanate group and an ether linkage, providing distinct reactivity and versatility in synthesis compared to other isocyanates .

Properties

CAS No.

6427-24-3

Molecular Formula

C4H7NO2

Molecular Weight

101.1

Purity

95

Origin of Product

United States

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